Cas no 88426-33-9 (Buparvaquone)

• Product Name: Buparvaquone
• CAS No: 88426-33-9
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• MDL: MFCD01712789
• CID: 61163
• PubChem ID: 329826000
• Update Time: 2024-10-26

Buparvaquone Chemical and Physical Properties

Names and Identifiers

• Buparvaquone
• 3-[(4-tert-butylcyclohexyl)methyl]-4-hydroxynaphthalene-1,2-dione
• 2-((4-tert-Butylcyclohexyl)methyl)-3-hydroxy-1,4-naphthochinon
• Buparvacuona [Spanish]
• Buparvaquonum [Latin]
• Butalex
• BW 720C
• UNII-0354RT7LG4
• 1,4-Naphthalenedione,2-[[4-(1,1-dimethylethyl)cyclohexyl]methyl]-3-
• 2-[[4-(1,1-Dimethylethyl)cyclohexyl]methyl]-3-hydroxy-1,4-naphthalenedione
• 2-[(4-tert-Butylcyclohexyl)methyl]-3-hydroxy-1,4-naphthoquinone
• 2-((4-tert-Butylcyclohexyl)methyl)-3-hydroxy-1,4-naphthoquinone
• 0354RT7LG4
• MMV689480
• 2-((4-(1,1-Dimethylethyl)cyclohexyl)methyl)-3-hydroxy-1,4-naphthalenedione
• (RS,RS,RS,RS)-2-((4-ter
• 2-[[4-(1,1-Dimethylethyl)cyclohexyl]methyl]-3-hydroxy-1,4-naphthalenedione (ACI)
• SCHEMBL11030015
• F17374
• DTXSID4057849
• 2-[[4-(1,1-Dimethylethyl)cyclohexyl]methyl]-3-hydroxy-1,4-naphthalenedione; Buparvaquone; Butalex
• Buparvacuona
• 1,4-Naphthalenedione, 2-[[4-(1,1-dimethylethyl)cyclohexyl]methyl]-3-hydroxy-
• Tox21_113753
• SR-05000022562
• 2-((4-(tert-Butyl)cyclohexyl)methyl)-3-hydroxynaphthalene-1,4-dione
• BDBM50504365
• SR-05000022562-1
• 2-[(4-tert-butylcyclohexyl)methyl]-3-hydroxynaphthalene-1,4-dione
• 1,4-Naphthalenedione, 2-((4-(1,1-dimethylethyl)cyclohexyl)methyl)-3-hydroxy-
• Q4998022
• SCHEMBL9598809
• PD086812
• SCHEMBL21863689
• Buparvaquonum
• Buparvaquone, >=98% (HPLC)
• s4971
• CHEMBL292009
• DTXCID5031638
• CHEMBL3182074
• NEGDTWQGGLJCTL-UHFFFAOYSA-N
• BW-720C
• DA-71814
• Buparvaquone [INN:BAN]
• Buparvaquone, VETRANAL(TM), analytical standard
• CCG-267769
• NCGC00253624-01
• CAS-88426-33-9
• 88426-33-9
• BCP09338
• (RS,RS,RS,RS)-2-((4-tert-Butylcyclohexyl)methyl)-3-hydroxy-1,4-naphthoquinone
• BRN 5566006
• Butalex;BW 720C;BW-720C;BW720C
• NS00039266
• AKOS030524058
• Buparvaquona
• BUPARVAQUONE [MI]
• AKOS015899876
• CS-3254
• AS-12853
• SCHEMBL22978
• Q-200767
• HY-17581
• BUPARVAQUONE [INN]
• EX-A977
• MFCD01712789
• BUPARVAQUONE [MART.]

• MDL： MFCD01712789
• Inchi： 1S/C21H26O3/c1-21(2,3)14-10-8-13(9-11-14)12-17-18(22)15-6-4-5-7-16(15)19(23)20(17)24/h4-7,13-14,24H,8-12H2,1-3H3
• InChI Key： KLLIVCPQDTYMLC-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2)C(=O)C(CC2CCC(C(C)(C)C)CC2)=C1O
• BRN： 5566006

Computed Properties

• Exact Mass: 326.18800
• Monoisotopic Mass: 326.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 5.3

Experimental Properties

• Color/Form: Yellow crystalline solid
• Density: 1.158
• Melting Point: 178-188°C
• Boiling Point: 460.7°C at 760 mmHg
• Flash Point: 246.536°C
• Refractive Index: 1.574
• Solubility: DMSO: soluble
• PSA: 54.37000
• LogP: 5.12030

Buparvaquone Security Information

• Signal Word：None
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P273; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：QJ5766600
• Toxicity：LD50 orally in rats: >2 g/kg (Hudson)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones